LEADORTHOSILICATE

• CAS No.: 13566-17-1
• Molecular Formula: H4O4Pb2Si
• Molecular Weight: 510.513
• IUPAC Name: lead;silicic acid
• InChI: InChI=1S/H4O4Si.2Pb/c1-5(2,3)4;;/h1-4H
• InChI Key: OQHIKLILVIGSAS-UHFFFAOYSA-N
• SMILES: O[Si](O)(O)O.[Pb].[Pb]

Description

Historical Trajectories in Lead Orthosilicate (B98303) Research

Historically, the study of lead compounds has been extensive, with evidence of their use dating back thousands of years. core.ac.uk The toxic properties of lead were also recognized early on. nih.gov The specific academic investigation of lead orthosilicate as a distinct chemical entity gained momentum in the 20th century with the advancement of analytical techniques. Early research focused on its synthesis and basic characterization. For instance, lead orthosilicate was prepared from natural quartz and lead carbonate, followed by heating and grinding. acs.org X-ray diffraction was used to confirm the structure and absence of unreacted oxides. acs.org

The mid-20th century saw significant contributions to understanding the thermodynamic properties of lead orthosilicate. In 1959, the low-temperature heat capacities and entropies of crystalline lead orthosilicate were measured between 51 and 298°K. acs.org These studies provided foundational data for the entropy of the compound at 298.15°K. acs.org The PbO-SiO₂ system, which includes lead orthosilicate, was a subject of phase equilibria studies to determine the compositions of phases in equilibrium at high temperatures. researchgate.net

Contemporary Academic Significance of Lead Orthosilicate in Chemical Science

In contemporary chemical science, lead orthosilicate is primarily of interest in the context of materials science and geochemistry. Its structural and thermodynamic properties are relevant to the study of lead silicate (B1173343) glasses, which have applications in various fields. researchgate.netresearchgate.net Research on lead silicate glasses investigates the role of lead as a network-forming cation and its influence on the material's structure and properties. researchgate.netresearchgate.netresearchgate.net

The study of orthosilicates, in general, has applications in diverse areas, from potential use in tritium (B154650) breeding materials for fusion reactors to their role as host minerals for radioactive elements. sciopen.comtaylorandfrancis.com While much of the recent focus has been on other orthosilicates like lithium orthosilicate and magnesium orthosilicate for applications in batteries and tissue engineering respectively, the fundamental understanding of lead orthosilicate contributes to the broader knowledge of this class of compounds. sciopen.comresearchgate.net

Evolution of Research Paradigms and Methodological Advances for Lead Orthosilicate Systems

The evolution of research on lead orthosilicate reflects the broader advancements in scientific paradigms and analytical methodologies. The initial positivist approach, focused on direct observation and measurement of properties, laid the groundwork for our current understanding. ala.orgcore.ac.uk This is evident in the early experimental work determining thermodynamic data. acs.orgusgs.gov

The post-positivist paradigm, which acknowledges the complexity and the potential for multiple interpretations of reality, has influenced the study of complex systems like lead silicate glasses. ala.orgresearchgate.net This is reflected in the use of advanced modeling and simulation techniques to interpret experimental data and understand the intricate structural organization of these materials. researchgate.netresearchgate.net

Methodological advances have been crucial in deepening the understanding of lead orthosilicate and related systems. Key techniques include:

X-ray Diffraction (XRD): Used for fundamental crystal structure determination and phase identification. acs.orgresearchgate.net

Spectroscopy: Techniques like Raman spectroscopy help in understanding the bonding and structure within the silicate network. researchgate.net

Calorimetry: Essential for measuring thermodynamic properties such as heat capacity and enthalpy of formation. acs.orgosti.gov

Electron Microscopy: Provides insights into the morphology and composition of materials. researchgate.net

Advanced Diffraction and NMR: High-resolution neutron diffraction, high-energy X-ray diffraction, and static ²⁰⁷Pb NMR are used for detailed structural analysis of lead silicate glasses. researchgate.net

These advanced methods allow for a more nuanced and detailed investigation of the material's properties at various scales, from the atomic level to macroscopic behavior.

Data Tables

Thermodynamic Properties of Lead Orthosilicate

Property	Value	Units	Reference
Standard Molar Entropy (S°) at 298.15 K	186.6	J/(mol·K)	mdp.edu.ar
Standard Enthalpy of Formation (ΔfH°)	-1363.1	kJ/mol	mdp.edu.ar
Standard Gibbs Free Energy of Formation (ΔfG°)	-1252.6	kJ/mol	mdp.edu.ar
Molar Heat Capacity (Cp) at 298.15 K	137.2	J/(mol·K)	mdp.edu.ar

Heat Capacity of Crystalline Lead Orthosilicate

Temperature (K)	Cp (J/mol·K)
298	136.9
300	137.3
400	151.9
500	164.0
600	173.2
700	179.8
800	184.3
900	187.2
1000	189.0
1100	190.5
1200	192.2
Data sourced from NIST Chemistry WebBook nist.gov

Synthesis and Crystallization Methodologies for Lead Orthosilicate

High-Temperature and Solid-State Synthesis Routes for Lead Orthosilicate (B98303) Phases

Solid-state synthesis is a fundamental approach for producing crystalline inorganic materials, including silicates. This method typically involves the intimate mixing of precursor powders, followed by heating at elevated temperatures to facilitate diffusion and reaction, leading to the formation of the desired compound. For lead orthosilicate (Pb₂SiO₄) and related lead silicate (B1173343) phases, common precursors include lead oxides, such as lead(II) oxide (PbO), and various forms of silica (B1680970) (SiO₂), such as silicon dioxide powder or colloidal silicic acid google.com.

While direct solid-state synthesis routes specifically detailing the formation of pure Pb₂SiO₄ are less commonly cited than its formation via devitrification, the general principles apply. For analogous orthosilicate compounds like lithium orthosilicate (Li₄SiO₄), solid-state synthesis often involves heating mixtures of lithium sources (e.g., LiOH, Li₂CO₃) and silica at temperatures ranging from 600 °C to 900 °C mdpi.comresearchgate.netcsic.es. For lead silicate phases, such as melanotekite (Pb₂Fe₂Si₂O₉) and kentrolite (Pb₂Mn₂Si₂O₉), which are structurally related, synthesis from melt precursors at 850 °C has been reported arizona.edu. These high-temperature solid-state reactions rely on sufficient thermal energy to overcome activation barriers for diffusion and reaction between the solid precursors. The resulting crystalline phases from lead silicate glass devitrification studies, which include Pb₂SiO₄, indicate that these compounds can be formed through thermal processing of lead and silica-containing materials tandfonline.comresearchgate.net.

Table 2.1: Representative Solid-State Synthesis Approaches for Lead Silicate Analogues

Method	Precursors	Temperature (°C)	Atmosphere	Resulting Phase(s)	Reference
Solid-State Reaction (Analogous)	LiOH, SiO₂	600-900	Air	Li₄SiO₄ (Lithium Orthosilicate)	mdpi.comresearchgate.netcsic.es
Melt Synthesis (Analogous)	Lead and transition metal sources (e.g., PbO, Fe₂O₃, MnO₂) + SiO₂	850	Air	Pb₂Fe₂Si₂O₉ (Melanotekite), Pb₂Mn₂Si₂O₉ (Kentrolite)	arizona.edu
Solid-State Reaction (General Lead Silicates)	PbO, SiO₂	High (>800)	Air	Pb₂SiO₄, PbSiO₃, Pb₃Si₂O₇, etc. (often via devitrification)	google.comtandfonline.comresearchgate.net

Hydrothermal Crystallization of Lead Orthosilicate and its Structural Analogues

Hydrothermal crystallization is a versatile technique that utilizes aqueous solutions under elevated temperature and pressure in a sealed vessel (autoclave) to synthesize crystalline inorganic materials. This method offers advantages such as the ability to form metastable phases, control over particle morphology and size, and often operates at lower temperatures compared to conventional solid-state or melt methods researchgate.net.

For lead orthosilicate and its structural analogues, hydrothermal synthesis has been explored. For instance, the aluminum analogue of kentrolite, Pb₂Al₂Si₂O₉, a structural analogue of lead orthosilicate, was hydrothermally synthesized at 650 °C and 2 GPa arizona.edu. Furthermore, a hydrothermal-microwave method has been developed for the synthesis of lead hydroorthosilicate from water-soluble lead compounds and sodium silicate iaea.org. While not a lead orthosilicate, the hydrothermal synthesis of nickel orthosilicate (Ni₂SiO₄) demonstrates the applicability of this method for orthosilicate structures, often employing precursors like sodium silicate and metal nitrates, sometimes with templating agents like polyethylene (B3416737) glycol mdpi.com. Tetraethyl orthosilicate (TEOS) can also serve as a silica source in hydrothermal synthesis for various silicates, including zeolites, where its hydrolysis kinetics influences the final crystalline product bstu.ruresearchgate.net.

Table 2.2: Hydrothermal Synthesis of Lead Silicate Analogues and Related Orthosilicates

Compound Synthesized	Precursors	Conditions	Method	Reference
Pb₂Al₂Si₂O₉ (Aluminum analogue of Kentrolite)	Lead and aluminum sources, silica source	650 °C, 2 GPa	Hydrothermal	arizona.edu
Lead hydroorthosilicate	Water-soluble lead compounds, sodium silicate	Not specified (hydrothermal conditions)	Hydrothermal-Microwave	iaea.org
Ni₂SiO₄ (Nickel Orthosilicate)	Na₂SiO₃·5H₂O, Al(NO₃)₃·9H₂O, Ni(NO₃)₂·6H₂O, Polyethylene glycol 400 (template)	Hydrothermal (specific temp. not detailed)	Hydrothermal	mdpi.com
SiO₂ (Silica)	Tetraethyl orthosilicate (TEOS), NH₄OH (catalyst)	Room temperature (hydrolysis), then hydrothermal treatment	Sol-gel + Hydrothermal	bstu.ru

Devitrification and Controlled Crystallization from Lead Silicate Melts and Glasses

Devitrification, the process by which a glassy material crystallizes upon heating, is a significant route for obtaining crystalline lead silicate phases, including lead orthosilicate (Pb₂SiO₄). Lead silicate glasses are typically prepared by melting mixtures of lead oxide (PbO) and silica (SiO₂) at high temperatures, often exceeding 1400 °C, particularly for silica-rich compositions researchgate.netcore.ac.uk. Subsequent controlled thermal treatment, involving heating the glass to specific temperatures above its glass transition temperature (Tg) and holding it for a period, promotes nucleation and crystal growth.

Studies on lead silicate glasses have revealed that the crystallization behavior is strongly dependent on the PbO content. Glasses with approximately 40–45 mol% PbO generally resist crystallization. However, compositions with higher PbO concentrations (above 40-45 mol%) are prone to devitrification, yielding various crystalline phases such as lead metasilicate (B1246114) (PbSiO₃), Pb₃₃Si₂₄O₈₁, lead orthosilicate (Pb₂SiO₄), and Pb₃Si₂O₇ tandfonline.comresearchgate.net. For instance, glasses with 50 mol% PbO or more have been shown to predominantly crystallize PbSiO₃ and Pb₂SiO₄ researchgate.net. The specific crystallization temperatures for lead silicate binary glasses can vary, with phases like barysilite crystallizing around 500 °C and natrosilite around 630–650 °C, providing an indication of the thermal regimes involved in lead silicate crystallization core.ac.uk.

Table 2.3: Devitrification of Lead Silicate Glasses and Formation of Lead Orthosilicate

Glass Composition (mol% PbO)	Heat Treatment Conditions	Observed Crystalline Phases	Notes	Reference
40-45	Heat treatment	No crystallization observed	Glass stability against crystallization.	tandfonline.comresearchgate.net
>40-45	Heat treatment	PbSiO₃, Pb₃₃Si₂₄O₈₁, Pb₂SiO₄, Pb₃Si₂O₇	Crystallization occurs with higher PbO content.	tandfonline.comresearchgate.net
≥50	Heat treatment	PbSiO₃, Pb₂SiO₄ (majority crystallization)	Higher PbO content promotes crystallization of specific phases.	researchgate.net
Binary (e.g., Na₂O-SiO₂-PbO)	Annealing at 650 °C for 12 h (example for related systems)	Barysilite (~500 °C), Natrosilite (~630-650 °C)	Illustrates crystallization temperatures in lead silicate systems.	core.ac.uk

Novel Approaches in Directed Synthesis and Growth of Lead Orthosilicate Materials

Novel synthesis approaches aim to achieve greater control over the structural, morphological, and particle-size characteristics of lead orthosilicate materials, potentially leading to enhanced properties. These methods often leverage techniques that promote specific nucleation and growth pathways.

Microwave-assisted synthesis has emerged as an efficient method for accelerating reaction kinetics and achieving uniform heating. A hydrothermal-microwave method has been reported for the synthesis of lead hydroorthosilicate iaea.org. Sol-gel techniques, often employing precursors like tetraethyl orthosilicate (TEOS), are valuable for preparing high-purity silica precursors, which can then be utilized in the synthesis of lead silicates, offering potential for controlled particle morphology and homogeneity bstu.rubusinessresearchinsights.comfederalpolyilaro.edu.ng. Furthermore, the use of templating agents in hydrothermal synthesis, as demonstrated in the preparation of nanocomposites involving nickel orthosilicate, can direct the formation of specific structures and influence crystallite size mdpi.com. These advanced methods offer pathways to engineer lead orthosilicate materials with tailored functionalities.

Structural Elucidation and Crystallographic Investigations of Lead Orthosilicate

Single-Crystal X-ray Diffraction Analysis of Lead Orthosilicate (B98303) Structures

Single-crystal X-ray diffraction (SCXRD) is a fundamental technique for determining the precise atomic arrangement within crystalline materials. Studies on lead orthosilicate have utilized SCXRD to elucidate its specific crystal structure, including unit cell parameters, space group, and atomic positions. While specific detailed crystallographic data for lead orthosilicate (Pb₂SiO₄) from SCXRD are not immediately available in the provided search snippets, related lead silicate (B1173343) compounds and general principles of their structures are discussed. For instance, the Crystallography Open Database (COD) lists entries for lead orthosilicate, suggesting that such data exists, potentially derived from studies like that by Dent Glasser et al. ugr.esugr.esugr.es. These studies typically reveal the coordination environments of lead and silicon atoms and the way silicate anions are integrated into the crystal lattice researchgate.net.

Powder X-ray Diffraction Applications in Lead Orthosilicate Phase Identification and Characterization

Powder X-ray Diffraction (PXRD) is a powerful tool for identifying crystalline phases and characterizing their structure and purity. PXRD patterns serve as fingerprints for different crystalline forms. Research on lead silicate glasses and devitrification products frequently employs PXRD to identify the crystalline phases that form, including lead orthosilicate (Pb₂SiO₄), alongside other lead silicates like PbSiO₃ and Pb₁₁Si₃O₁₇ researchgate.net. PXRD is crucial for confirming the presence and phase purity of synthesized lead orthosilicate samples, distinguishing it from amorphous phases or other crystalline polymorphs uni-saarland.decore.ac.uk. For example, studies on the devitrification of lead silicate glasses indicate that Pb₂SiO₄ can crystallize under specific heat treatments researchgate.net.

Advanced Electron Microscopy Techniques for Microstructural Analysis of Lead Orthosilicate

Advanced electron microscopy techniques, such as Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM), offer high-resolution imaging of the microstructure, morphology, and defect structures of materials. While direct microstructural analysis specifically of pure lead orthosilicate crystals is not detailed in the provided snippets, these techniques are widely used to study lead silicate glasses and their devitrified products researchgate.netresearchgate.net. SEM can reveal the morphology of crystalline phases formed from lead silicate melts or glasses, providing information about grain size, shape, and distribution researchgate.net222.198.130ub.edu. TEM can offer even higher resolution, allowing for the examination of nanoscale features and crystal defects.

Structural Relationships and Comparative Crystallography with Related Lead Silicate Minerals

Lead silicate minerals and synthetic compounds exhibit a range of structural complexities, often related to the varying Pb:Si ratios and the way silicate anions (from isolated SiO₄⁴⁻ to more polymerized forms) are accommodated by lead cations. Lead orthosilicate (Pb₂SiO₄) is characterized by isolated SiO₄ tetrahedra, a structural motif common in many orthosilicates researchgate.netuni-saarland.deuni-saarland.de. Comparative crystallography with related lead silicates, such as lead metasilicate (B1246114) (PbSiO₃) or lead pyrosilicate (Pb₃Si₂O₇), highlights differences in silicate polymerization and the resulting structural frameworks researchgate.net. For example, some lead silicate structures feature chains or layers of silicate tetrahedra, interconnected by lead cations, which differ from the isolated tetrahedra in Pb₂SiO₄ researchgate.netresearchgate.net. Minerals like alamosite (PbSiO₃) are described as having silica (B1680970) tetrahedral chains interconnected by spiral chains of lead researchgate.net. Understanding these relationships helps in classifying and predicting the properties of different lead silicate compounds.

Spectroscopic and Advanced Analytical Techniques Applied to Lead Orthosilicate Systems

Fourier Transform Infrared (FTIR) Spectroscopy for Vibrational Mode Analysis of Lead Orthosilicate (B98303)

Fourier Transform Infrared (FTIR) spectroscopy is a powerful technique used to identify functional groups and molecular vibrations within a sample by analyzing the absorption and transmission of infrared light. For lead orthosilicate, FTIR spectroscopy is employed to investigate the Si-O bonding environments and the influence of lead on the silicate (B1173343) network structure. Atoms within a molecule vibrate at specific frequencies, which correspond to the absorption of IR light at those particular wavenumbers. These vibrations can involve stretching or bending of chemical bonds bruker.com.

In silicate materials, characteristic absorption bands are observed that are indicative of the Si-O-Si bridging structures and the presence of non-bridging oxygens. For instance, studies on silicate glasses, which share structural similarities with lead orthosilicate, have identified Si-O-Si vibrations in the regions of 800 cm⁻¹, 1000-1100 cm⁻¹, and Si-OH stretching around 960-980 cm⁻¹ researchgate.net. In lead silicate glasses, FTIR has revealed absorption bands associated with covalent lead-oxygen polyhedra around 420 cm⁻¹, and far-IR activity between 110 and 170 cm⁻¹ attributed to Pb²⁺ ions acting as network modifiers researchgate.net. The specific vibrational modes in lead orthosilicate would reflect the tetrahedral SiO₄ unit and the Pb-O bonds, providing a unique spectral fingerprint for the compound bruker.com.

Table 1: Characteristic FTIR Vibrational Modes in Silicate Systems (Illustrative)

Wavenumber (cm⁻¹)	Assignment	Reference
~3200	O-H stretch (silanol groups, absorbed water)	researchgate.net
960-980	Si-OH stretch	researchgate.net
1000-1100	Si-O-Si symmetric stretch	researchgate.net
~420	Pb-O vibrations (in lead silicate glasses, indicative of polyhedral structures)	researchgate.net

Raman Spectroscopy for Structural Fingerprinting and Phase Discrimination in Lead Orthosilicate Research

Raman spectroscopy, like FTIR, probes molecular vibrations but through inelastic scattering of light. It is highly valuable for structural fingerprinting, allowing for the identification of specific compounds and the differentiation between various crystalline phases or polymorphs of a material nih.gov. The vibrational modes detected by Raman spectroscopy are sensitive to the local atomic arrangement and bonding.

In lead orthosilicate research, Raman spectroscopy can provide insights into the structural characteristics of the SiO₄ tetrahedron and the coordination environment of lead ions. Low wavenumber Raman scattering (10–400 cm⁻¹) is particularly useful as it is associated with crystal lattice vibrations, offering a direct correlation with the crystal structure and thus acting as a fingerprint for different phases nih.gov. Conventional Raman spectroscopy (200–4000 cm⁻¹) focuses on intramolecular vibrational modes, which can also reveal structural nuances and phase differences through peak shifts nih.gov. Studies on various glasses and crystalline materials demonstrate that Raman spectra can effectively distinguish between different forms of a compound, providing a basis for phase identification and purity assessment nih.govspectroscopyonline.com. While specific Raman spectra for lead orthosilicate are not detailed in the provided search results, the technique is well-established for characterizing inorganic compounds and their structural transformations aps.org.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Local Structure Determination in Lead Silicate Glasses

Nuclear Magnetic Resonance (NMR) spectroscopy provides atomic-level information about the local environment, coordination, and bonding within materials. For lead silicate systems, particularly glasses, NMR spectroscopy, especially using ¹⁹⁷Pb and ²⁹Si nuclei, has been instrumental in elucidating the coordination state of lead and the structure of the silicate network acs.orgnih.govmdpi.comresearchgate.net.

Studies on lead silicate glasses have revealed that Pb(II) typically exhibits a low coordination number with oxygen, generally ranging from 3 to 4, and possesses a stereochemically active electron lone pair researchgate.net. This often leads to pyramidal PbO₃ and PbO₄ coordination environments acs.org. The Pb-O bond lengths in these glasses have been found to range between approximately 0.23 and 0.25 nm, with variations observed based on composition acs.orgresearchgate.net. ²⁹Si NMR is used to characterize the silicate network, identifying different Qⁿ species (where 'n' represents the number of bridging oxygens) and providing information on the degree of polymerization nih.govmdpi.comtib-op.org. The correlation between ²⁹Si and ²⁰⁷Pb NMR chemical shifts with bond lengths has also been demonstrated, offering a powerful approach to understanding the structure-property relationships in these materials researchgate.net. Solid-state ²⁰⁷Pb NMR, while challenging due to the quadrupolar nature of the nucleus and potential line broadening in disordered materials, provides unique insights into the lead coordination environment acs.org.

Table 2: NMR Findings in Lead Silicate Glasses

Nucleus	Parameter	Typical Range/Observation	Significance	Reference
²⁰⁷Pb	Coordination Number (Pb-O)	~3 to 4	Indicates low coordination and presence of lone pair	researchgate.net
²⁰⁷Pb	Site Symmetry	Pyramidal PbO₃, PbO₄	Reflects stereochemical activity of the lone pair	acs.org
²⁰⁷Pb	Pb-O Bond Length	~0.23 - 0.25 nm	Quantifies bonding interactions	acs.orgresearchgate.net
²⁹Si	Qⁿ Speciation	Identifies distribution of silicate units (e.g., Q², Q³, Q⁴)	Reveals degree of silicate network polymerization	nih.govmdpi.com
²⁹Si	Chemical Shift	Correlates with Si-O bond lengths and network structure	Provides detailed short-range structural information	researchgate.net

Mass Spectrometry and Coupled Techniques for Compositional Analysis of Lead Orthosilicate

Mass spectrometry (MS) techniques, particularly Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES), are vital for determining the elemental composition of lead orthosilicate. These methods offer high sensitivity and accuracy for quantifying the concentrations of lead (Pb) and silicon (Si), as well as detecting trace impurities rsc.orgspectroscopyonline.comosti.gov. Samples are typically dissolved or introduced into a plasma, which atomizes and ionizes the elements, allowing for their mass-to-charge ratio to be measured osti.gov.

Beyond elemental analysis, advanced mass spectrometry techniques like Secondary Ion Mass Spectrometry (SIMS) can provide valuable speciation information. Dynamic C₆₀⁺ SIMS has been demonstrated for the speciation of lead salts, enabling the differentiation of lead compounds based on their molecular and elemental signals, without requiring reference spectra rsc.org. This capability is crucial for understanding the chemical state of lead within the material or in complex matrices.

Microprobe Analysis and Wavelength Dispersive Spectrometry (WDS) for Elemental Distribution in Lead Orthosilicate Systems

Electron Probe Microanalysis (EPMA), often coupled with Wavelength Dispersive Spectrometry (WDS), is a cornerstone technique for determining the elemental composition and mapping the spatial distribution of elements within solid materials at a micron scale bruker.comnih.govmit.edu. When an electron beam strikes the sample, it excites characteristic X-rays from the atoms present. WDS utilizes crystal diffraction to select and measure the wavelengths (and thus energies) of these X-rays with high spectral resolution and accuracy, allowing for precise elemental quantification bruker.comnih.gov.

In the context of lead orthosilicate, EPMA-WDS can be used to:

Quantify Elemental Composition: Determine the precise ratio of Pb to Si, confirming the stoichiometry of the material.

Map Elemental Distribution: Generate elemental maps that visualize the spatial arrangement of Pb and Si across the sample surface. This helps assess the homogeneity of the material, identify potential segregation of elements, or reveal the distribution of lead within a matrix nsf.gov.

Analyze Trace Elements: Due to its high sensitivity and resolution, WDS is adept at detecting and quantifying trace elements that might be present as impurities or dopants bruker.com.

The accuracy of WDS relies on the use of standards for quantification, where the X-ray intensity from the sample is compared to that from a known standard of the same element bruker.comresearchgate.net.

Differential Thermal Analysis (DTA) and Thermogravimetric Analysis (TGA) in the Study of Lead Orthosilicate Phase Transformations and Reaction Kinetics

Differential Thermal Analysis (DTA) and Thermogravimetric Analysis (TGA) are thermal analysis techniques used to study the thermal stability, phase transformations, and reaction kinetics of materials. TGA measures the change in mass of a sample as a function of temperature, typically indicating decomposition, dehydration, or oxidation processes mdpi.com. DTA measures the temperature difference between a sample and an inert reference as they are heated, detecting thermal events such as phase transitions, melting, crystallization, and decomposition, which are accompanied by endothermic or exothermic reactions researchgate.netacs.org.

For lead orthosilicate, DTA and TGA can be employed to:

Identify Phase Transitions: Detect temperatures at which lead orthosilicate might undergo structural changes or decompose.

Study Synthesis Reactions: Monitor the progress of synthesis reactions, identifying intermediate phases or the onset of product formation, as seen in studies of other orthosilicates and silicate precursors mdpi.comresearchgate.netresearchgate.net.

Determine Thermal Stability: Assess the temperature range over which lead orthosilicate remains stable before significant decomposition occurs.

Investigate Reaction Kinetics: By analyzing the shape and magnitude of thermal events, reaction kinetics can be studied, providing insights into activation energies and rate constants mdpi.com.

For example, studies on similar materials have shown DTA/TGA curves revealing distinct thermal events corresponding to phase transformations and decomposition pathways at specific temperatures researchgate.netresearchgate.net.

Application of Chemometrics and Multivariate Statistical Methods in Spectroscopic Data Analysis of Lead-Containing Materials

Chemometrics, the application of statistical and mathematical methods to chemical data, plays a crucial role in extracting meaningful information from complex spectroscopic datasets, such as those obtained from FTIR and Raman spectroscopy researchgate.net. Techniques like Principal Component Analysis (PCA) and Partial Least Squares Discriminant Analysis (PLS-DA) are widely used to analyze spectral data, enabling pattern recognition, classification, and discrimination between different samples or states researchgate.netfrontiersin.orgmdpi.com.

In the context of lead-containing materials, chemometrics can be applied to:

Discriminate Samples: Differentiate between samples with varying lead content or different lead-induced structural changes frontiersin.orgmdpi.com.

Identify Spectral Biomarkers: Extract specific spectral features (bands) that are sensitive to the presence or concentration of lead, or to lead-induced biochemical alterations frontiersin.orgnih.gov.

Correlate Spectra with Properties: Build predictive models that relate spectral data to material properties or performance characteristics researchgate.net.

For example, chemometrics-based FTIR spectroscopy has been successfully used to identify biochemical changes in biological samples due to lead poisoning, demonstrating the ability of these methods to detect subtle spectral variations related to lead exposure frontiersin.orgnih.gov.

Theoretical and Computational Studies of Lead Orthosilicate

First-Principles Calculations and Density Functional Theory (DFT) in Electronic Structure Research of Lead Orthosilicate (B98303)

First-principles calculations, particularly those based on Density Functional Theory (DFT), are fundamental in elucidating the electronic structure of lead orthosilicate. These methods solve the quantum mechanical equations governing the electrons in a material to predict its properties from basic principles, without empirical parameters.

Researchers have employed DFT to investigate the electronic band structure, density of states (DOS), and the nature of chemical bonding in orthosilicates. mdpi.comresearchgate.netrsc.org For instance, studies on similar orthosilicate compounds reveal that the top of the valence band is often dominated by the p-orbitals of oxygen atoms, while the conduction band is formed by the orbitals of the metal and silicon atoms. osti.govresearchgate.net In the context of lead-containing materials, the electronic structure can be complex due to the influence of lead's 6s and 6p orbitals. First-principles calculations on lead apatite, a related compound, have shown that the parent material is an insulator, and doping can induce significant changes in the electronic properties, such as insulator-metal transitions. arxiv.org These calculations are crucial for understanding the optical and electrical behavior of lead orthosilicate.

Key findings from DFT studies on related systems include:

Band Gap Prediction: DFT calculations can predict whether a material is a conductor, semiconductor, or insulator by determining its band gap. unlp.edu.archemrxiv.org For many silicate (B1173343) materials, DFT predicts wide band gaps, indicating insulating behavior. researchgate.net

Bonding Analysis: By analyzing the electron density distribution, DFT can characterize the nature of the interatomic bonds, whether they are primarily ionic or covalent. uomus.edu.iq

Molecular Dynamics (MD) Simulations for Atomic-Level Structural Modeling of Lead Silicate Glasses

Molecular Dynamics (MD) simulations are a powerful computational technique used to study the atomic-level structure and dynamics of materials over time. pyrometallurgy.co.za For lead silicate glasses, which lack the long-range order of crystals, MD simulations provide invaluable insights into their amorphous structure. researchgate.netcmst.eubibliotekanauki.pl

In a typical MD simulation of lead silicate glass, a system of atoms (Pb, Si, O) is placed in a simulation box, and their interactions are described by a potential energy function. The forces on each atom are calculated, and Newton's equations of motion are solved to track the trajectory of each atom over a series of small time steps. By simulating the cooling of a molten lead silicate from a high temperature, researchers can model the glass formation process and analyze the resulting atomic arrangement. cmst.eubibliotekanauki.pl

MD simulations have been extensively used to study various aspects of lead silicate glasses across a wide range of compositions. researchgate.nettandfonline.com Key findings from these simulations include:

Coordination Environments: MD simulations reveal the local coordination of atoms. For example, they can determine the distribution of coordination numbers for lead and silicon with respect to oxygen, often showing that silicon is tetrahedrally coordinated by oxygen (SiO₄ tetrahedra), while lead can have various coordination environments, including PbO₃ and PbO₄ units. researchgate.net

Network Connectivity: The simulations show how the fundamental structural units, like SiO₄ tetrahedra, are connected to form the glass network. This includes analyzing the number of bridging and non-bridging oxygens, which significantly influences the glass's properties.

Pair Distribution Functions (PDFs): MD simulations can generate pair distribution functions, which describe the probability of finding another atom at a certain distance from a reference atom. These can be directly compared with experimental data from X-ray or neutron diffraction. researchgate.net

Table 1: Example of Interatomic Distances in Lead-Bismuth-Silicate Glasses from MD Simulations tandfonline.com

Atomic Pair	Interatomic Distance Range (Å)
Bi-O	2.63 - 2.66
Bi-Bi	4.02 - 4.26

This table is based on data for ternary lead-bismuth-silicate glasses and illustrates the type of structural information obtainable from MD simulations.

Reverse Monte Carlo (RMC) Simulations in Amorphous Structure Determination of Lead Silicate Systems

Reverse Monte Carlo (RMC) modeling is another computational method used to generate three-dimensional structural models of disordered materials that are consistent with experimental data. researchgate.net Unlike MD, which relies on an interatomic potential, RMC aims to find an atomic configuration that best fits experimental scattering data (e.g., from X-ray or neutron diffraction) by randomly moving atoms and accepting or rejecting the moves based on how well the calculated scattering pattern matches the experimental one. usm.eduresearcher.life

RMC has been applied to study the structure of lead silicate glasses, often in conjunction with other techniques to refine the models. bbk.ac.uk The method is particularly useful for capturing the medium-range order in amorphous systems, which is challenging to probe with other methods. ox.ac.uk

Key aspects of RMC simulations in the context of lead silicate systems include:

Fitting to Experimental Data: The primary strength of RMC is its ability to produce structural models that are in direct agreement with experimental diffraction patterns.

Structural Model Generation: RMC generates large, three-dimensional atomic configurations that can be analyzed to understand coordination numbers, bond angle distributions, and the connectivity of the glass network. researchgate.net

Hybrid Approaches: Sometimes, RMC is combined with other methods, like MD, in a hybrid approach to leverage the strengths of both techniques. This can lead to more chemically and physically realistic models of the amorphous structure. researcher.life

Thermodynamic Modeling and Phase Diagram Calculations for Lead Orthosilicate Systems

Thermodynamic modeling, often using the CALPHAD (CALculation of PHAse Diagrams) approach, is employed to predict phase equilibria and thermodynamic properties of multicomponent systems. uq.edu.au For the PbO-SiO₂ system, which includes lead orthosilicate, thermodynamic modeling is crucial for understanding phase transformations, melting behavior, and the stability of different phases under various conditions of temperature, pressure, and composition. mcgill.camdpi.comuq.edu.auresearchgate.net

This method involves developing a set of self-consistent thermodynamic models for the Gibbs energy of each phase in the system. uq.edu.au These models are based on experimental data such as phase boundaries, activities, and enthalpies of formation. Once the models are parameterized, they can be used to calculate phase diagrams and predict thermodynamic properties for compositions and temperature ranges where experimental data may be scarce.

Key outcomes of thermodynamic modeling of the lead silicate system include:

Phase Diagram Calculation: The complete PbO-SiO₂ phase diagram, showing the stability regions of liquid, lead orthosilicate (Pb₂SiO₄), and other lead silicate compounds, can be calculated. uq.edu.au

Prediction of Invariant Reactions: The temperatures and compositions of eutectic, peritectic, and congruent melting points can be accurately determined.

Thermodynamic Properties: Properties such as the activity of PbO and SiO₂ in the liquid slag can be calculated, which is vital for metallurgical applications. uq.edu.au

Table 2: Invariant and Congruent Reactions in the Li₂O-SiO₂ System (Example of Thermodynamic Modeling Output) mdpi.com

Reaction Type	Temperature (°C)
Eutectic (L ↔ Li₂SiO₃ + Li₂Si₂O₅)	1028
Congruent Melting (Li₂SiO₃ ↔ L)	1209
Congruent Melting (Li₄SiO₄ ↔ L)	1255

This table from the Li₂O-SiO₂ system illustrates the type of data generated from thermodynamic modeling and phase diagram calculations.

Computational Approaches for Predicting Structural Stability and Interatomic Bonding in Lead Orthosilicate

Computational methods are instrumental in predicting the structural stability and understanding the nature of interatomic bonding in lead orthosilicate. rsc.orgusm.edu First-principles calculations, particularly DFT, are a primary tool for these investigations.

By calculating the total energy of different possible crystal structures (polymorphs), DFT can predict the most stable phase of lead orthosilicate under given conditions. researchgate.net Furthermore, these calculations provide detailed information about the forces acting on the atoms, which helps in assessing the mechanical stability of the structure. researchgate.netrsc.org

The analysis of interatomic bonding through computational approaches involves:

Bond Order Analysis: This quantifies the number of chemical bonds between two atoms and provides a measure of bond strength. rsc.orgfrontiersin.org

Electron Localization Function (ELF): ELF is a tool used to visualize the regions of electron localization, which helps in distinguishing between covalent bonds, ionic bonds, and lone pairs of electrons.

Elastic Constants Calculation: DFT can be used to calculate the elastic constants of a crystal, which describe its response to mechanical stress and are directly related to the strength of the interatomic bonds. researchgate.net

These computational predictions of stability and bonding are crucial for understanding the physical and chemical properties of lead orthosilicate and for designing new materials with desired characteristics. nih.govresearchgate.net

Research into Lead Orthosilicate in Materials Science and Engineering Contexts

Investigation of Lead Orthosilicate (B98303) in the Development of Glass-Ceramic Materials

Glass-ceramics are polycrystalline materials formed through the controlled crystallization of a parent glass. The inclusion of lead silicate (B1173343) compositions, which contain lead orthosilicate (Q⁰) structural units, is crucial in the development of specialized glass-ceramics, particularly for sealing applications and dental restorations.

Research into lead silicate glass-ceramics for high-temperature applications, such as sealants for solid oxide fuel cells (SOFCs), leverages their low softening points and ability to bond with metals and other ceramics. The crystallization process is critical, as the resulting crystalline phases dictate the material's final properties, including its thermal expansion coefficient (TEC) and mechanical strength. While the final desired phases might be complex silicates, the initial glass structure, rich in lead orthosilicate units, facilitates the necessary viscous flow and subsequent nucleation and growth. For instance, silicate-based glasses containing high concentrations of PbO are used to create glass-ceramic sealants. These materials are designed to have a TEC that matches the components they are joining, thereby minimizing thermal stress during operation.

In the field of dentistry, glass-ceramics containing lithium silicates have been developed for restorations like crowns and veneers. The manufacturing process of some of these materials, such as IPS e.max CAD, involves casting a glass ingot that contains lithium orthosilicate (Li₄SiO₄). myu-group.co.jpspiedigitallibrary.org A subsequent heat treatment process leads to the formation of lithium metasilicate (B1246114) (Li₂SiO₃) crystals within the glass matrix, and a final tempering step transforms these into lithium disilicate (Li₂Si₂O₅) crystals. myu-group.co.jpspiedigitallibrary.org The initial presence of orthosilicate units is a precursor step to achieving the desired high-strength crystalline microstructure that gives these dental ceramics their excellent mechanical properties and aesthetic appearance. myu-group.co.jp

Role of Lead Orthosilicate in Advanced Ceramic Composites Research

Lead orthosilicate, primarily as a component of lead silicate glass, serves as a matrix material or a sintering aid in the fabrication of advanced ceramic composites. These composites are designed to combine the desirable properties of different materials to achieve superior performance.

In one area of research, lead silicate glass has been used as a matrix to encapsulate durable crystalline phases, such as pyrochlore (B1171951) (e.g., La₂Zr₂O₇ or Gd₂Zr₂O₇), to create glass-matrix composites (GMCs). researchgate.net These composites are developed for specific applications like the immobilization of nuclear waste. The lead silicate glass acts as a binder that can be processed at relatively low temperatures (<620 °C), which is advantageous. researchgate.net The strong interfacial bonding between the pyrochlore particles and the lead silicate glass matrix, along with a close match in thermal expansion coefficients, results in composites with good mechanical integrity and high densification. researchgate.net

Furthermore, silicate-based glasses with high lead oxide content have been explored as sintering aids for electroceramics like lead titanate (PbTiO₃). chula.ac.th Adding the glass powder to the ceramic powder lowers the required sintering temperature, which reduces energy costs and minimizes environmental issues like lead oxide volatilization. chula.ac.th The lead silicate glass melts at a lower temperature, forming a liquid phase that facilitates the densification of the ceramic particles. Upon heating, the glass itself can crystallize to form ferroelectric lead titanate, contributing to the final properties of the composite. chula.ac.th The addition of the glass sintering aid was shown to increase the density and reduce microcracking in the final ceramic product. chula.ac.th

Studies on Lead Orthosilicate for Nuclear Waste Immobilization Architectures

The immobilization of high-level nuclear waste (HLW) requires waste forms that are exceptionally durable and can contain hazardous radionuclides for geological timescales. Lead silicate glasses and glass-ceramics are extensively studied for this purpose due to their excellent chemical durability, radiation stability, and ability to incorporate a wide variety of waste elements.

Lead silicate glass matrices provide a robust "double barrier" for waste encapsulation. iaea.orgresearchgate.net In this approach, radionuclides are first incorporated into a highly durable crystalline phase (like pyrochlore or zirconolite), which is then encapsulated within a dense lead silicate glass matrix. iaea.orgresearchgate.nettandfonline.com This physically and chemically isolates the waste. Research has demonstrated that composites made of a lead silicate glass matrix with up to 40 vol.% of a pyrochlore phase can be fabricated with high density via hot-pressing. researchgate.net

A critical performance metric for nuclear waste forms is their resistance to leaching in the presence of groundwater. Studies on lead silicate and lead-iron phosphate (B84403) glasses show very low leach rates, often orders of magnitude lower than standard borosilicate waste glasses. tandfonline.commdpi.com The presence of lead in the glass structure significantly enhances its resistance to aqueous corrosion. osti.gov Research on a lead dioxide-silicate glass system demonstrated excellent water resistance, with lead leach rates (LRPb) on the order of 10⁻⁴ g/m²·d⁻¹. mdpi.com

Below is a data table summarizing the leaching properties of a lead dioxide-silicate glass system from a study on potential nuclear waste forms. mdpi.com

Sample ID	Composition (mol%)	Dissolution Rate (g/cm²/min)	Lead Leach Rate (LR_Pb) (g/m²/day)
PS0	100% PbO₂	4.88 x 10⁻⁹	2.97 x 10⁻⁴
PS1	5% SiO₂ · 95% PbO₂	2.87 x 10⁻⁹	3.12 x 10⁻⁴
PS2	10% SiO₂ · 90% PbO₂	1.98 x 10⁻⁹	3.54 x 10⁻⁴
PS3	15% SiO₂ · 85% PbO₂	4.54 x 10⁻⁹	5.01 x 10⁻⁴
PS4	20% SiO₂ · 80% PbO₂	5.21 x 10⁻⁹	4.87 x 10⁻⁴
PS5	25% SiO₂ · 75% PbO₂	6.12 x 10⁻⁹	4.52 x 10⁻⁴
PS6	30% SiO₂ · 70% PbO₂	6.98 x 10⁻⁹	4.11 x 10⁻⁴

Table 1: Leaching data for a xSiO₂∙(100-x)PbO₂ glass system tested using the MCC-1 method. The data shows low dissolution rates and excellent water resistance, highlighting the potential of lead silicate systems for waste immobilization. mdpi.com

Exploration of Lead Orthosilicate in the Synthesis of Optoelectronic Materials

Lead silicate glasses, which are composed of a network that includes lead orthosilicate units, are promising host materials for rare-earth ions in the development of optoelectronic materials such as phosphors for LEDs, solid-state lasers, and optical sensors. researchgate.net The high PbO content in these glasses provides a high refractive index and a low-phonon-energy environment, which enhances the luminescence efficiency of the doped lanthanide ions.

Research has focused on doping lead silicate glasses with various lanthanide ions (Ln³⁺) to produce materials that emit light across the visible and near-infrared spectrum. researchgate.net The specific transitions of the dopant ions determine the color and characteristics of the emitted light.

Europium (Eu³⁺) doping leads to strong red emission. researchgate.net

Terbium (Tb³⁺) doping results in green luminescence. researchgate.net

Dysprosium (Dy³⁺) provides yellow emission. researchgate.net

Erbium (Er³⁺) is used for near-infrared emission around 1.5 µm, crucial for telecommunications, and also for up-conversion luminescence, which is applicable in optical temperature sensing.

The up-conversion properties of Er³⁺-doped lead silicate glass have been studied for temperature sensing applications. The intensity ratio of two green emission bands of erbium changes with temperature. This fluorescence intensity ratio (FIR) can be used to create a highly sensitive optical thermometer. One study found that for an erbium-doped lead silicate glass, the maximum temperature sensitivity was approximately 26.4 × 10⁻⁴ K⁻¹ at 590 K, which is comparable to or better than other glass systems.

The table below presents key luminescence properties of various lanthanide ions doped in lead silicate glass.

Dopant Ion	Excitation Wavelength (nm)	Key Emission Wavelengths (nm)	Application
Er³⁺	980	1532 (NIR), 525 & 550 (Green up-conversion)	Optical Amplifiers, Temperature Sensors
Eu³⁺	394	592, 613 (Red), 702	Red Phosphors, Displays researchgate.net
Tb³⁺	378	544 (Green)	Green Phosphors researchgate.net
Dy³⁺	387	483 (Blue), 575 (Yellow)	White Light Generation researchgate.net

Table 2: Spectroscopic properties and applications of lanthanide-doped lead silicate glasses. The lead silicate host matrix, containing orthosilicate structural units, provides a suitable environment for efficient luminescence.

Research into the High-Pressure Behavior and Transformations of Lead Orthosilicate-Containing Systems

Understanding the high-pressure behavior of lead silicate systems is essential for predicting their stability and for synthesizing novel materials with unique properties. Research in this area often uses techniques like in-situ X-ray diffraction in diamond anvil cells to observe structural changes under extreme compression.

A molecular dynamics simulation study specifically investigated the structural transitions and densification of lead orthosilicate (Pb₂SiO₄) melt under high pressure. iaea.org Such simulations provide insights into changes in the short-range and intermediate-range order of the material as pressure increases, revealing the mechanisms of phase transformation at an atomic level. iaea.org

Experimental studies on related systems provide further context. For example, research on lead metasilicate (PbSiO₃) glass shows that it has a low elastic limit of around 4 GPa, indicating it begins to deform plastically at relatively low pressures. researchgate.net High-pressure studies on crystalline lead metasilicate have also shown that its structure is highly sensitive to pressure, undergoing significant rearrangements in moderate pressure regimes. scielo.br

Investigations into other lead-containing oxides, which can be considered analogues, also shed light on potential transformations. For instance, lead dioxide (PbO₂) undergoes a series of phase transitions under compression: a mixture of α- and β-PbO₂ transforms to a ZrO₂-type orthorhombic phase at ~21 GPa, which then transforms to a cotunnite-type phase above 42 GPa. chalcogen.ro Similarly, a Pb-exchanged zeolite was found to transform into a dense Pb-lawsonite phase at 4.5 GPa after heating, demonstrating a complete reconstructive phase transition. researchgate.net These studies collectively suggest that lead silicate systems, including those rich in lead orthosilicate, are prone to significant structural reorganization and phase transitions under pressure, which could be harnessed to develop new materials. scielo.br

System	Pressure Range	Observed Transformation / Behavior	Reference
Pb₂SiO₄ (melt)	High Pressure (Simulation)	Structural phase transition and densification.	iaea.org
PbSiO₃ (glass)	Up to ~4 GPa	Onset of plastic deformation (low elastic limit).	researchgate.net
PbSiO₃ (crystal)	Moderate Pressure	Significant structural rearrangements.	scielo.br
PbO₂	~21 GPa	Transition to ZrO₂-type orthorhombic phase.	chalcogen.ro
PbO₂	> 42 GPa	Transition to cotunnite-type orthorhombic phase.	chalcogen.ro
Pb-exchanged Natrolite	4.5 GPa (with heating)	Reconstructive transition to Pb-lawsonite phase.	researchgate.net

Table 3: Summary of high-pressure studies on lead orthosilicate and related lead-containing systems, showing various pressure-induced transformations.

Lead Orthosilicate in Geochemical and Environmental Research Frameworks

Natural Occurrence and Formation Conditions of Lead Orthosilicate (B98303) Minerals

Lead orthosilicate is found in nature as the mineral alamosite (PbSiO₃). dakotamatrix.comwikipedia.org It is a rare secondary mineral typically located in the oxidized zones of lead-bearing base metal deposits. dakotamatrix.comwikipedia.orgwebmineral.com The formation of alamosite is associated with the alteration of primary lead minerals.

Alamosite was first discovered in Álamos, Sonora, Mexico. wikipedia.org Notable occurrences have also been documented in various global locations, including the United States (Arizona), Namibia (Tsumeb), and Sweden. dakotamatrix.comhandbookofmineralogy.org In Tsumeb, Namibia, particularly exceptional crystal groups have been found. handbookofmineralogy.org

The mineral forms under specific geochemical conditions in the oxidized portions of lead deposits. mingen.hk It is often found as radiating fibrous spheres and can be colorless, white, cream, or light gray with an adamantine luster. mindat.org

Table 1: Notable Localities and Associated Minerals of Alamosite

Location	Associated Minerals	Reference
Álamos, Sonora, Mexico (Type Locality)	Wulfenite, Leadhillite, Cerussite	handbookofmineralogy.org
Tsumeb, Namibia	Leadhillite, Anglesite, Melanotekite, Fleischerite, Kegelite, Hematite	handbookofmineralogy.org
Tiger, Arizona, USA	Diaboleite, Phosgenite, Cerussite, Wulfenite, Willemite	handbookofmineralogy.orgmingen.hk
Rawhide Mine, Arizona, USA	Melanotekite, Shattuckite, Wickenburgite	handbookofmineralogy.org
San Pascual Mine, Hidalgo, Mexico	Anglesite, Cerussite, Wulfenite	mingen.hk
Baibura deposit, Eastern Kazakhstan	Found in manganese ores with elevated Pb, Cu, and Zn	mdpi.com

The formation conditions suggest that alamosite precipitates from solutions enriched in lead and silica (B1680970) under oxidizing conditions. The stability of such lead minerals can be influenced by elevated temperatures, potentially between 35 and 75 °C, during weathering processes. researchgate.net

Experimental Petrology and High-Pressure Investigations of Lead Orthosilicate Melts

Experimental petrology provides a means to understand the behavior of materials under controlled high-pressure and high-temperature conditions, simulating processes deep within the Earth's crust. missouri.edu Investigations into lead silicate (B1173343) melts, including those of orthosilicate composition, are crucial for understanding magmatic processes and the behavior of lead in geological systems. missouri.edu

Molecular dynamics simulations have been employed to study the structural changes in lead silicate melts under high pressure. For instance, research on Pb₂SiO₄ melt has shown structural phase transitions and densification as pressure increases. iaea.org These studies analyze short-range and intermediate-range order to understand how the atomic structure, including the -Si-O- network and the incorporation of lead cations, changes under compression. iaea.orgepj.org Such research is also relevant to understanding the storage mechanisms of heavy metal ions in silica-based systems. epj.org

High-pressure studies are not limited to simulations. Experimental techniques, such as in-situ X-ray diffraction, are used to examine the structural response of analogous materials like PbO₂ under pressure, providing insights into the behavior of silicate melts. osti.govaps.org Research on the volatility of lead silicate melts has shown that the loss of lead oxide from melts can be significantly decreased when combined with silica, with monosilicate melts reducing volatilization by as much as 80%. researchgate.net

Geochemical Interactions and Mineralogical Associations of Lead Orthosilicate in Crustal Processes

Lead orthosilicate, as the mineral alamosite, is a product of specific geochemical interactions within the Earth's crust. Its presence indicates the mobilization and subsequent precipitation of lead and silica under oxidizing conditions. mingen.hk The mineral is consistently found in association with a suite of other secondary lead minerals, which provides clues about the chemical environment of its formation.

Common mineralogical associations include other lead minerals such as cerussite (PbCO₃), anglesite (PbSO₄), and wulfenite (PbMoO₄), as well as various other silicates and oxides. dakotamatrix.comhandbookofmineralogy.org The specific assemblage of minerals can vary by location. For example, at the Tsumeb mine in Namibia, alamosite is found with leadhillite, anglesite, melanotekite, and hematite, among others. handbookofmineralogy.org In some instances, the paragenetic sequence can be determined; at the Franklin Mine in New Jersey, alamosite is often observed as the oldest of the lead silicate minerals present. mingen.hk

The formation of lead orthosilicate is part of the broader geochemical cycle of lead in the crust. The weathering of primary lead sulfide (B99878) ores (galena, PbS) releases lead into the surrounding environment, where it can react with silica-rich fluids to form secondary minerals like alamosite. mingen.hkresearchgate.net The study of these mineral assemblages is crucial for understanding the conditions of ore body oxidation and the geochemical behavior of lead in near-surface environments. mdpi.com

Environmental Fate Studies of Lead Compounds Relevant to Lead Orthosilicate Occurrence in Anthropogenic and Natural Systems

The environmental fate of lead compounds is a significant area of research due to the toxicity of lead. nih.gov While elemental lead does not degrade, it undergoes various chemical transformations in the environment, primarily existing in the Pb(II) oxidation state. tandfonline.com The mobility and bioavailability of lead are controlled by factors such as pH, redox potential, and the presence of other ions that can form stable lead compounds like carbonates, sulfates, and silicates. tandfonline.comepa.gov

The formation of lead silicates can play a role in the immobilization of lead. In some environments, the interaction of lead with silica can lead to the formation of less soluble phases, effectively sequestering the lead. epa.gov However, the stability of these compounds is highly dependent on environmental conditions. For example, the dissolution rate of some silicate minerals containing lead can be high at low pH values. researchgate.net

In aqueous systems, the fate of lead is complex. The solubility of lead is influenced by pH, with lead sulfate (B86663) often controlling solubility below pH 5.4 and lead carbonates becoming more important at higher pH values. tandfonline.com The addition of sodium silicates to water has been studied for lead corrosion control, with the hypothesis that it could form a protective silicate-based film. acs.org However, the effectiveness is debated, and the primary effect may be due to the associated increase in pH rather than the formation of a distinct lead silicate layer. acs.org Studies have also shown that silicate treatment can sometimes increase colloidal lead release. acs.org

Analytical Methodologies for Identifying and Quantifying Lead Orthosilicate in Environmental Matrices

A variety of analytical techniques are employed to identify and quantify lead and its compounds, including lead orthosilicate, in environmental samples. The choice of method depends on the specific requirements of the analysis, such as the required detection limit and the nature of the sample matrix. who.int

For the identification of mineral phases like alamosite, X-ray Diffraction (XRD) is a primary tool. handbookofmineralogy.org It provides information about the crystal structure of the material, allowing for definitive identification.

For the quantitative analysis of lead in various matrices, several instrumental methods are available:

Flame Atomic Absorption Spectrometry (FAAS) : A robust technique for determining lead concentrations in solutions. who.inttandfonline.com

Graphite Furnace Atomic Absorption Spectrometry (GFAAS) : Offers lower detection limits than FAAS, making it suitable for trace-level analysis. who.int

Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) : Allows for the simultaneous determination of multiple elements, including lead and silicon. who.int

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) : A highly sensitive method used for detecting trace and ultra-trace concentrations of lead. nih.gov

Isotope Dilution Mass Spectrometry (IDMS) : A high-accuracy method used for certifying reference materials and for precise quantification in complex samples like silicate glass. acs.org

Portable X-ray Fluorescence (pXRF) : A non-destructive technique that has been successfully used for the rapid screening of lead in various materials, including spices, with detection limits comparable to laboratory methods. nih.gov

Sample preparation is a critical step. For total lead analysis, acid digestion is typically required to bring the lead into solution. who.int For the analysis of silicates, procedures may involve fusion with fluxes or acid digestion, sometimes using hydrofluoric acid to dissolve the silica matrix. researchgate.net Solid-phase extraction techniques using modified silica gel can be used to preconcentrate lead from aqueous samples before analysis. tandfonline.comamecj.com

Emerging Research Directions and Advanced Methodologies for Lead Orthosilicate Studies

In Situ Characterization Techniques for Dynamic Processes Involving Lead Orthosilicate (B98303)

Understanding the real-time behavior of lead orthosilicate under various conditions is crucial for controlling its properties and predicting its performance. Advanced in situ characterization techniques are paramount in this endeavor, allowing researchers to observe dynamic processes as they occur. Techniques such as in situ X-ray Diffraction (XRD) can monitor structural phase transitions and crystallographic changes in lead orthosilicate during heating, cooling, or exposure to specific atmospheres. Similarly, in situ Transmission Electron Microscopy (TEM) offers atomic-scale resolution to track dynamic events like crystal growth, defect formation, or degradation mechanisms in response to stimuli such as electron beams or temperature gradients. Spectroscopic methods, including in situ Raman and Infrared (IR) spectroscopy, provide insights into chemical bonding and molecular vibrations, enabling the detection of subtle chemical changes or the formation of intermediate species during reactions or phase transformations involving lead orthosilicate. These methods are vital for elucidating reaction kinetics, understanding stability limits, and optimizing synthesis parameters by directly observing the material's response in its operational environment.

Integration of Artificial Intelligence and Machine Learning in Lead Orthosilicate Material Discovery

The integration of Artificial Intelligence (AI) and Machine Learning (ML) presents a transformative approach to accelerating the discovery and optimization of lead orthosilicate materials. These computational tools can analyze vast datasets, including experimental results, theoretical predictions, and material properties, to identify complex correlations and predict novel material behaviors. ML algorithms can be trained on existing data to predict the properties of new lead orthosilicate compositions or structures, thereby guiding experimental efforts towards promising candidates. Furthermore, AI can be employed to optimize synthesis parameters, such as temperature, pressure, and precursor concentrations, to achieve desired morphologies, crystallinities, and purities of lead orthosilicate. Predictive modeling can also aid in understanding structure-property relationships, facilitating the rational design of lead orthosilicate-based materials with tailored functionalities for specific applications. This data-driven approach promises to significantly reduce the time and resources required for material development.

Interdisciplinary Research Synergies in Lead Orthosilicate Science

Advancing the scientific understanding and application of lead orthosilicate necessitates strong synergies across multiple disciplines. Materials science provides the foundational knowledge of synthesis, processing, and characterization, while solid-state physics contributes to understanding crystal structures, electronic properties, and defect behavior. Chemistry plays a vital role in elucidating reaction mechanisms, precursor chemistry, and surface interactions. Computational science, including quantum chemistry and molecular dynamics, offers powerful tools for simulating material properties, predicting phase diagrams, and understanding bonding at an atomic level. Furthermore, collaborations with engineering disciplines are essential for translating laboratory discoveries into practical applications, considering factors like scalability, integration into devices, and long-term performance. By fostering interdisciplinary collaborations, researchers can gain holistic insights into lead orthosilicate, addressing complex challenges that lie beyond the scope of any single field.

Future Prospects in Controlled Synthesis and Advanced Structural Engineering of Lead Orthosilicate

The future of lead orthosilicate research lies in achieving unprecedented control over its synthesis and implementing advanced structural engineering strategies. Emerging synthesis techniques, such as solvothermal and hydrothermal methods, offer precise control over particle size, morphology (e.g., nanorods, nanowires, hierarchical structures), and crystal facets. Advanced techniques like atomic layer deposition (ALD) and chemical vapor deposition (CVD) hold promise for creating highly controlled thin films and coatings of lead orthosilicate with tailored thicknesses and compositions. Advanced structural engineering could involve designing lead orthosilicate nanostructures, creating composite materials by integrating lead orthosilicate with other functional materials, or engineering specific crystal orientations to enhance properties like catalytic activity, optical response, or mechanical stability. These sophisticated approaches to material fabrication are expected to pave the way for next-generation applications of lead orthosilicate in areas requiring precise material performance.

Compound List:

Lead Orthosilicate (Pb₂SiO₄)

Q & A

Basic Research Questions

Q. How can the PICOT framework be adapted to formulate research questions for Leadorthosilicate synthesis and characterization?

• Methodological Answer : Use the PICOT (Population/Problem, Intervention/Indicator, Comparison, Outcome, Time) structure to define parameters. For example:

• P : this compound compounds under varying stoichiometric ratios.
• I : Hydrothermal synthesis at 150–200°C.
• C : Comparison with sol-gel synthesis outcomes.
• O : Crystallinity and phase purity measured via XRD.
• T : Reaction durations (24–72 hours).
  • This ensures specificity and aligns with hypothesis-testing frameworks .

Q. What strategies ensure a rigorous literature review for this compound studies?

• Use systematic review protocols:

Define keywords (e.g., "this compound," "crystal structure," "thermal stability").

Filter primary sources (peer-reviewed journals, preprints) and exclude non-validated platforms (e.g., ).

Map contradictions in reported synthesis conditions (e.g., temperature vs. yield) using comparative tables .

Q. How should experimental protocols for this compound synthesis be designed to ensure reproducibility?

• Adopt the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant):

• Feasibility : Use accessible instrumentation (e.g., standard XRD, SEM).
• Novelty : Test untested dopants (e.g., rare-earth elements).
• Relevance : Align with applications in radiation shielding or catalysis.
• Document parameters (precursor ratios, annealing rates) in tabular form for replication .

Advanced Research Questions

Q. How can contradictory data on this compound’s thermal stability be resolved?

• Apply iterative triangulation:

Replicate experiments under disputed conditions (e.g., 180°C vs. 220°C).

Cross-validate using multiple techniques (TGA for decomposition, Raman spectroscopy for structural changes).

Statistically analyze outliers (e.g., Grubbs’ test) and contextualize findings with environmental variables (humidity, precursor purity) .

Q. What interdisciplinary approaches enhance this compound’s application in radiation shielding?

• Integrate materials science and physics methodologies:

• Modeling : Density Functional Theory (DFT) to predict attenuation coefficients.
• Experimental : Compare shielding efficiency against gamma/X-ray sources using Monte Carlo simulations.
• Data Synthesis : Tabulate results against known materials (e.g., lead-glass composites) .

Q. How can advanced statistical methods improve the interpretation of this compound’s spectroscopic data?

• Use multivariate analysis:

• PCA (Principal Component Analysis) : Reduce dimensionality in FTIR/XPS datasets to identify dominant spectral features.
• Cluster Analysis : Group synthesis conditions based on crystallinity outcomes.
• Machine Learning : Train models to predict phase transitions from historical data .

Methodological Best Practices

Q. What criteria validate the ethical sourcing of data in this compound research?

• Follow the Beilstein Journal’s guidelines:

• Cite primary sources for synthesis protocols.
• Disclose conflicts of interest (e.g., funding from industrial partners).
• Share raw data in supplementary files (e.g., crystallographic CIFs) .

Q. How should researchers address gaps in this compound’s mechanistic studies?

• Deploy hypothesis-driven experimentation:

Formulate mechanistic questions (e.g., “Does oxygen vacancy density affect ionic conductivity?”).

Design controlled experiments (e.g., vary sintering atmospheres: O₂ vs. N₂).

Use in situ TEM to observe real-time structural changes .

Data Presentation Standards

Q. What tabular formats are optimal for reporting this compound’s physicochemical properties?

• Follow IUPAC guidelines:

• Column Headers : Parameter (e.g., “Lattice Constants”), Measurement Technique (e.g., “XRD Rietveld refinement”), Uncertainty (± values).
• Footnotes : Explain non-standard abbreviations (e.g., “SSA = Specific Surface Area”).
• Supplementary Files : Upload large datasets (e.g., full crystallographic data) as .csv or .cif files .